Cas no 1705975-97-8 (2-[methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide)

2-[Methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide is a specialized sulfonamide derivative with potential applications in medicinal chemistry and agrochemical research. Its structure incorporates a pyrazole core linked to a tetrahydropyranylmethyl group, enhancing solubility and bioavailability. The methylsulfonylaminoacetamide moiety contributes to its reactivity, making it a versatile intermediate for further functionalization. This compound exhibits favorable stability under standard conditions, facilitating handling and storage. Its unique scaffold may be of interest in the development of enzyme inhibitors or receptor modulators due to the presence of both hydrogen bond acceptors and donors. The balanced lipophilicity of the molecule suggests potential for optimizing pharmacokinetic properties in drug discovery programs.

2-[methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide structure

1705975-97-8 structure

Product Name:2-[methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide

CAS No:1705975-97-8

MF:C₁₃H₂₂N₄O₄S

MW:330.403181552887

CID:5367341

Update Time:2025-05-25

2-[methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

- 2-[methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide
- Inchi： 1S/C13H22N4O4S/c1-16(22(2,19)20)10-13(18)15-12-7-14-17(9-12)8-11-3-5-21-6-4-11/h7,9,11H,3-6,8,10H2,1-2H3,(H,15,18)
- SMILES： C(NC1=CN(CC2CCOCC2)N=C1)(=O)CN(C)S(C)(=O)=O

2-[methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6448-1295-2μmol	2-(N-methylmethanesulfonamido)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide	1705975-97-8	90%+	2μl	$57.0	2023-04-25
Life Chemicals	F6448-1295-5μmol	2-(N-methylmethanesulfonamido)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide	1705975-97-8	90%+	5μl	$63.0	2023-04-25
Life Chemicals	F6448-1295-10μmol	2-(N-methylmethanesulfonamido)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide	1705975-97-8	90%+	10μl	$69.0	2023-04-25
Life Chemicals	F6448-1295-20μmol	2-(N-methylmethanesulfonamido)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide	1705975-97-8	90%+	20μl	$79.0	2023-04-25
Life Chemicals	F6448-1295-1mg	2-(N-methylmethanesulfonamido)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide	1705975-97-8	90%+	1mg	$54.0	2023-04-25
Life Chemicals	F6448-1295-2mg	2-(N-methylmethanesulfonamido)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide	1705975-97-8	90%+	2mg	$59.0	2023-04-25
Life Chemicals	F6448-1295-3mg	2-(N-methylmethanesulfonamido)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide	1705975-97-8	90%+	3mg	$63.0	2023-04-25
Life Chemicals	F6448-1295-4mg	2-(N-methylmethanesulfonamido)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide	1705975-97-8	90%+	4mg	$66.0	2023-04-25
Life Chemicals	F6448-1295-5mg	2-(N-methylmethanesulfonamido)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide	1705975-97-8	90%+	5mg	$69.0	2023-04-25
Life Chemicals	F6448-1295-10mg	2-(N-methylmethanesulfonamido)-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}acetamide	1705975-97-8	90%+	10mg	$79.0	2023-04-25

2-[methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide Related Literature

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Additional information on 2-[methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide

2-[Methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide: A Comprehensive Overview

2-[Methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide is a highly specialized chemical compound with the CAS Registry Number 1705975-97-8. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule is characterized by its complex architecture, which includes a methylsulfonyl group, a pyrazole ring, and an oxane moiety, all of which contribute to its versatile reactivity and functionality.

The synthesis of 2-[Methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide involves a series of intricate multi-step reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in catalytic methodologies have enabled the efficient production of this compound, making it more accessible for research and industrial applications. The compound's structure is particularly notable for its ability to act as a bioisostere, which has implications in drug design and optimization.

One of the most promising areas of research involving this compound is its application in the development of small molecule inhibitors for various enzyme targets. Studies have shown that 2-[Methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide exhibits potent inhibitory activity against kinases, making it a valuable lead compound in anticancer drug discovery. Additionally, its ability to modulate receptor activity has opened new avenues for exploring its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The methylsulfonyl group within the molecule plays a critical role in enhancing its pharmacokinetic properties, including bioavailability and metabolic stability. This feature is particularly advantageous in drug development, where maintaining therapeutic efficacy while minimizing adverse effects is paramount. Recent studies have also highlighted the compound's potential as a prodrug, where it can be metabolized into active pharmacophores within the body.

In terms of material science applications, 2-[Methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide has been investigated for its role in the synthesis of advanced polymers and coatings. Its ability to form strong hydrogen bonds and participate in supramolecular interactions makes it an ideal candidate for creating materials with enhanced mechanical and thermal properties. Researchers are also exploring its use in the development of stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The structural versatility of this compound is further exemplified by its application in click chemistry reactions. The presence of reactive groups such as the pyrazole ring enables efficient conjugation with other molecules, facilitating the construction of larger, more complex structures. This property has been leveraged in the synthesis of novel bioconjugates for diagnostic and therapeutic purposes.

From an environmental standpoint, recent studies have focused on the biodegradation pathways of 2-[Methyl(methylsulfonyl)amino]-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide to assess its ecological impact. Findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in natural ecosystems. This information is crucial for ensuring sustainable practices during large-scale production and usage.

In conclusion, 2-[Methyl(methylsulfonyl)amino]-N-[1-(oxan-4-yllmethyl)pyrazol-4-yll]acetamide (CAS No: 1705975978) stands out as a multifaceted chemical entity with diverse applications across various scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemistry and medicine.